Lignin is one of the most versatile and complex macromolecules, which can be converted to value-added products such as p-coumaric acid and vanillin upon depolymerization. The current work explored oxidative lignin depolymerization in a microbial peroxide-producing cell containing manganese peroxidase enzymes. A double-chambered microbial peroxide-producing cell was constructed containing the immobilized manganese peroxidase on alginate beads in the cathode chamber, while the anodic chamber contained wastewater. This setup was run for 8 days after the addition of lignin in the catholyte. The voltage measured in the circuit was 0.491 V while the current and power densities were 223 µA/cm2 and 110 µW/cm2, respectively on the 8th day of the experiment. The maximum H2O2 concentration observed was 1.5 mM on the 6th day. Depolymerization of lignin was confirmed by the change in the significant peaks at 280 nm of the ultraviolet-visible spectrum. A change in the signature regions of β-β linkages and β-O-4 linkages in the Fourier-transform infrared spectrum was also observed. Liquid chromatography–quadrupole time of flight–mass spectrometry analysis revealed the presence of compounds including isoeugenol, acetovanillone, methacrylic acid, phenamacril, diofenolan, and jasmolin identified as the product of lignin depolymerization.

Surface modification of metallic bipolar plates is a crucial subject for the performance elevation of proton exchange membrane fuel cells (PEMFCs). In this work, a series of NbC/а-C:H films with different Nb/C ratios are prepared by arc ion plating. Film microstructure, composition, mechanical properties, hydrophobility, interfacial contact resistance (ICR), and corrosion resistance in the simulated cathode environment of PEMFCs are systematically studied. The results show that within the experiment conditions, higher NbC content helps to promote the film hardness and adhesion strength as well as the interfacial conductivity. While higher а-C:H content attributes to a more compact microstructure thus improving the anti-corrosion performance. The best corrosion resistance and conductivity come with the lowest corrosion current density of 0.09 µA/cm2 and ICR of 0.77 mΩ cm2, respectively. Based on the result of this research, to further improve the comprehensive performance of NbC/а-C:H film, strategies for increasing the metal carbide content and preventing surface metal oxidation while keeping a dense and fine microstructure need to be considered.

Fe-N-C catalysts show great potential to replace Pt/C in oxygen reduction reaction (ORR). Polyaniline (PANI) is an ideal precursor with an abundant and homogeneous distribution of nitrogen sources. However, Fe-N-C based on PANI suffers from an unsatisfied performance in acidic media. Herein, a facile zinc-assisted synthesis of Fe-N-C based on PANI was reported in this paper. ZnCl2 templates can be removed completely in the pyrolysis procedure, creating abundant porous structures to accelerate the mass transfer and boost ORR performance. Fe-N-C-2 with the adequate and optimizing amount of zinc shows an excellent ORR performance (E1/2 = 0.91 V in alkaline and E1/2 = 0.825 V in acidic media) compared with Pt/C (E1/2 = 0.89 V in alkaline and E1/2 = 0.84 V in acidic media). Furthermore, a high power density and a long-term operation within 6 h of direct methanol fuel cell based on brilliant Fe-N-C-2 verify a great promising application of potable power devices in the future.

Accelerated durability test (ADT) protocols are useful tools to reduce testing time and development costs of automotive polymer electrolyte fuel cell stacks. Established accelerated stress tests allow comparing individual cell components. However, such tests in general do not allow drawing reliable conclusions on the expected lifetime for a complete stack. In this work, we examine the influence of combined stressors on the ageing behavior of individual cell components operated on stack level. We combine known main stressors for mobile fuel-cell operation such as dynamic load, temperature and humidity cycling or hydrogen/air fronts during start-up to develop a new accelerated test protocol. It was applied to an automotive 5-cell short stack for 460 operating hours (OpH). A second stack was operated in a reference long-term test for 2300 OpH. Several in situ characterization techniques, such as cyclic voltammetry, and recording the local current density distribution were employed. In addition, post-mortem analyses, such as focused ion beam scanning electron microscopy imaging, was applied in order to better understand the degradation mechanisms. The results presented here provide an excellent basis for the further development of a new ADT protocol, which will accelerate ageing processes in the fuel cell in a realistic way, i.e. leading to similar degradation characteristics as in long term testing.

In this work, a novel polymer electrolyte membrane water electrolyzer (PEMWE) test cell based on hydraulic single-cell compression is described. In this test cell, the current density distribution is almost homogeneous over the active cell area due to hydraulic cell clamping. As the hydraulic medium entirely surrounds the active cell components, it is also used to control cell temperature resulting in even temperature distribution. The PEMWE single-cell test system based on hydraulic compression offers a 25 cm2 active surface area (5.0 × 5.0 cm) and can be operated up to 80°C and 6.0 A/cm2. Construction details and material selection for the designed test cell are given in this document. Furthermore, findings related to pressure distribution analyzed by utilizing a pressure-sensitive foil, the cell performance indicated by polarization curves, and the reproducibility of results are described. Experimental data indicate the applicability of the presented testing device for relevant PEMWE component testing and material analysis.

Fuel Cells – From Fundamentals to Systems publishes on all aspects of fuel cells, ranging from their molecular basis including theory and with molecular processes at catalyst surfaces and microscopic processes in membranes to their application in systems such as power plants, road vehicles and power sources in portables. It includes electrochemical energy technology as in energy conversion and storage with batteries, supercapacitors and electrolytic processes. Fuel Cells is a platform for scientific exchange in a diverse interdisciplinary field. All related work in chemistry, physics, materials science, chemical engineering, electrical engineering, and mechanical engineering is included.

Fuel Cells – From Fundamentals to Systems publishes on all aspects of fuel cells, ranging from their molecular basis including theory and with molecular processes at catalyst surfaces and microscopic processes in membranes to their application in systems such as power plants, road vehicles and power sources in portables. It includes electrochemical energy technology as in energy conversion and storage with batteries, supercapacitors and electrolytic processes. Fuel Cells is a platform for scientific exchange in a diverse interdisciplinary field. All related work in chemistry, physics, materials science, chemical engineering, electrical engineering, and mechanical engineering is included.

Poor durability and reliability are key barriers to the application of proton-exchange membrane fuel cells (PEMFCs). The timely detection and isolation of faults can improve the performance and durability of PEMFCs. This paper proposes a PEMFC fault diagnostic method based on rapid electrochemical impedance spectroscopy (EIS) measurements. To shorten the EIS measurement time, the characteristic frequency bands were separated by a fuzzy inference method to remove interference frequency bands and low-frequency invalid frequency bands. Then, they were optimized for the corresponding characteristic frequency band points. The parameters of the improved equivalent circuit model were identified according to the electrochemical impedance spectrum, and four of the model parameters were selected as characteristic variables for fault diagnosis. Based on this, a multifault diagnosis algorithm with an improved K-nearest neighbor classifier applied to PEMFC was proposed. The experimental results showed that the proposed fault diagnostic method accurately and quickly distinguished four health states, that is, flooding, membrane drying, air starvation, and normal state.

The performance of proton exchange membrane fuel cells (PEMFCs) is closely related to the preparation process of the membrane electrode assemblies (MEAs). The direct membrane deposition approach can achieve excellent interfacial connection between functional layer, as well as simplifying the MEA manufacturing process. Nevertheless, it has been recognized that for this approach, the permeation of the electrolyte solution into the catalyst layer is a challenge, and it is associated with the deposition method. In this study, three MEAs are prepared by spraying, blade coating, and a combination of the two. The effect of the electrolyte solution deposition methods on the properties of the MEAs is analyzed. The MEA prepared using the combination of spraying and blade coating delivers the highest performance of up to 0.618 W cm−2 (80°C with H2/air conditions at normal pressure). In this method, the spraying layer can alleviate the negative effect of cracks on the gas diffusion electrode surface, and the blade-coating layer can improve the membrane uniformity. The MEA prepared by this method exhibits excellent cell performance compared to the traditional catalyst coated membrane type MEA, particularly in low-humidity conditions. This work provides guidance for the preparation of high-performance MEAs for PEMFCs.

Fuel Cells – From Fundamentals to Systems publishes on all aspects of fuel cells, ranging from their molecular basis including theory and with molecular processes at catalyst surfaces and microscopic processes in membranes to their application in systems such as power plants, road vehicles and power sources in portables. It includes electrochemical energy technology as in energy conversion and storage with batteries, supercapacitors and electrolytic processes. Fuel Cells is a platform for scientific exchange in a diverse interdisciplinary field. All related work in chemistry, physics, materials science, chemical engineering, electrical engineering, and mechanical engineering is included.